Cas no 2227980-23-4 (2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-2-hydroxyacetic acid)

• Product Name: 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-2-hydroxyacetic acid
• CAS No: 2227980-23-4
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 6244654
• PubChem ID: 165677625
• Update Time: 2025-10-29

2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-2-hydroxyacetic acid
• 2-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-2-hydroxyacetic acid
• 2227980-23-4
• EN300-1881935

• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(17)13-5-6-4-7(13)8(6)9(14)10(15)16/h6-9,14H,4-5H2,1-3H3,(H,15,16)/t6-,7-,8?,9?/m0/s1
• InChI Key： PCIYSYMHSLSQJZ-MSIFESELSA-N
• SMILES： OC(C(=O)O)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-2-hydroxyacetic acid

Introduction to 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-2-hydroxyacetic acid (CAS No. 2227980-23-4)

2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-2-hydroxyacetic acid, identified by its CAS number 2227980-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of bicyclic amino acids, characterized by its unique structural framework which includes a seven-membered azabicyclo[2.1.1]hexane core. The presence of multiple stereocenters, specifically at the 1S and 4R positions, makes this molecule a valuable scaffold for the development of chiral drugs and enantiomerically pure intermediates.

The tert-butoxy carbonyl (Boc) group appended to the molecule serves as an essential protecting group in peptide synthesis and drug development. This modification enhances the stability of the compound during synthetic processes while allowing for selective deprotection at later stages. The hydroxyacetic acid moiety at the 5-position introduces a carboxylic acid functionality, which can participate in various chemical reactions such as esterification, amidation, or conjugation with other biomolecules.

In recent years, the demand for highly functionalized building blocks in medicinal chemistry has surged due to advancements in drug discovery technologies. The bicyclo[2.1.1]hexane scaffold is particularly noteworthy because it mimics natural product structures found in bioactive molecules, such as alkaloids and terpenes. These natural motifs are often associated with potent biological activities, making them attractive targets for drug design.

Recent studies have highlighted the utility of azabicyclo[2.1.1]hexanes as privileged scaffolds in medicinal chemistry due to their ability to adopt conformational shapes that fit snugly into biological targets such as enzymes and receptors. For instance, derivatives of this class have been explored as inhibitors of various enzymes implicated in metabolic diseases and cancer pathways. The stereochemistry of these compounds plays a critical role in determining their binding affinity and pharmacological activity.

The synthesis of 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-2-hydroxyacetic acid involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis are commonly employed to construct the desired stereocenters. The Boc protection strategy is particularly useful in multi-component reactions where sequential functionalization is necessary without interference from reactive functional groups.

One of the most compelling aspects of this compound is its potential application in protease inhibition. Proteases are enzymes that play crucial roles in various physiological processes, including blood clotting, inflammation, and tumor growth. By designing molecules that selectively inhibit specific proteases, researchers can develop therapeutic agents that modulate these pathways effectively. The hydroxyacetic acid group provides a handle for further derivatization, allowing chemists to fine-tune the pharmacophore to enhance binding interactions with target proteases.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and structural complexity. Bicyclic structures, in particular, have been extensively studied because they can mimic cyclic motifs found in natural products while offering improved synthetic accessibility and drug-like properties. The azabicyclo[2.1.1]hexane core is no exception and has been incorporated into several lead compounds that are currently undergoing preclinical evaluation.

In addition to its protease inhibition potential, this compound may also find applications in neurological disorders research. Bicyclic amino acids have been implicated in the development of drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease due to their ability to cross the blood-brain barrier efficiently. The unique stereochemistry of CAS No 2227980-23-4 could be exploited to design molecules with enhanced central nervous system penetration.

The chemical reactivity of 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-2-hydroxyacetic acid makes it a versatile intermediate for further functionalization through various synthetic methodologies. For example, the carboxylic acid group can be converted into esters or amides for conjugation with other biomolecules, while the Boc group can be removed under acidic conditions to reveal a free amine for subsequent derivatization.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules with biological targets with unprecedented accuracy. This has accelerated the process of drug discovery by allowing virtual screening of large libraries of compounds before experimental validation is required. Given its structural complexity and stereochemical features, CAS No 2227980-23-4 could serve as an excellent starting point for computational studies aimed at identifying novel drug candidates.

The sustainable synthesis of chiral building blocks remains a key focus in modern pharmaceutical research due to environmental concerns and regulatory pressures favoring green chemistry principles. Alternative synthetic routes that minimize waste generation and reduce reliance on hazardous reagents are actively being explored by academic institutions and pharmaceutical companies alike.

In conclusion,CAS No 2227980-23-4 (also known as 2-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.